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Abstract
Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye with a broad

spectrum of applications, most notably in the realm of biological staining.[1] This in-depth

technical guide provides a comprehensive overview of the core applications of Naphthol
Green B, with a primary focus on its utility in histology and immunohistochemistry. The

document details the underlying staining mechanisms, provides standardized experimental

protocols, and presents quantitative data in a clear, tabular format. Furthermore, it explores its

industrial and analytical uses, offering a complete profile of this versatile compound. Visual

diagrams generated using Graphviz are included to illustrate experimental workflows and

molecular interactions, adhering to stringent design specifications for clarity and accessibility.

Introduction to Naphthol Green B
Naphthol Green B (C.I. 10020) is a water-soluble, iron-complex acid dye that imparts a vibrant

green color.[2][3] Its chemical structure features sulfonic acid groups that are pivotal to its

primary mode of action in biological applications: the formation of electrostatic bonds with

positively charged molecules, particularly proteins.[1][3] This interaction is the foundation of its
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widespread use as a stain for collagen and as a counterstain in various histological techniques.

[4][5]

Core Applications in Biological Research
The principal application of Naphthol Green B in the life sciences is as a biological stain. Its

ability to provide excellent contrast with other stains makes it an invaluable tool for tissue

visualization and analysis.[1]

Collagen Staining in Trichrome Methods
Naphthol Green B is frequently employed as a collagen stain in polychrome staining

techniques, such as in variations of the Masson's trichrome stain.[1][5] These methods are

crucial in pathology for assessing the degree of fibrosis in tissues, for instance, in studies of

liver cirrhosis or cardiac pathology, where the extent of collagen deposition is a key diagnostic

marker.[1] It serves as a substitute for other green counterstains like Light Green SF yellowish

or Fast Green FCF.[1]

Cytoplasmic and Connective Tissue Counterstain
Due to its anionic nature, Naphthol Green B can be utilized as a general counterstain for

cytoplasm and other connective tissue elements.[1] It provides a green background that allows

for the clear visualization of nuclear stains like hematoxylin or specific signals in

immunohistochemistry (IHC).[1][6]

Immunohistochemistry (IHC) Counterstaining
In IHC, Naphthol Green B is a versatile counterstain compatible with common chromogens

such as AEC (red), DAB (brown), and Fast Red (red).[6] Its green hue offers excellent contrast

with these chromogens, aiding in the morphological assessment of the tissue alongside the

specific antibody-targeted signals.[6]

Industrial and Analytical Applications
Beyond the laboratory, Naphthol Green B has several industrial and analytical uses:

Textile Industry: It is used for dyeing wool, nylon, and silk.[2][4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://gspchem.com/products/naphthol-green-b/
https://www.benchchem.com/pdf/Naphthol_Green_B_Staining_for_Collagen_in_Animal_Tissues_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b15552161/docs?utm_src=pdf-body#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b15552161/docs?utm_src=pdf-body#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Naphthol_Green_B_Staining_for_Collagen_in_Animal_Tissues_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b15552161/docs?utm_src=pdf-body#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Optimizing_Naphthol_Green_B_Counterstaining_for_Immunohistochemistry_A_Technical_Support_Guide.pdf
https://www.benchchem.com/product/b15552161/docs?utm_src=pdf-body#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/pdf/Optimizing_Naphthol_Green_B_Counterstaining_for_Immunohistochemistry_A_Technical_Support_Guide.pdf
https://www.benchchem.com/pdf/Optimizing_Naphthol_Green_B_Counterstaining_for_Immunohistochemistry_A_Technical_Support_Guide.pdf
https://www.benchchem.com/product/b15552161/docs?utm_src=pdf-body#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://en.wikipedia.org/wiki/Naphthol_Green_B
https://gspchem.com/products/naphthol-green-b/
https://www.medchemexpress.com/naphthol-green-b.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Industrial Uses: It also finds application in staining paper, anodized aluminum, and

soap.[2]

Analytical Chemistry: It can serve as a sensitive reagent for the detection of iron in various

samples.[8][9]

Environmental Monitoring: It is used to detect and quantify pollutants, contributing to

environmental conservation efforts.[4][8][9]

Quantitative Data Summary
The following tables summarize key quantitative parameters for common Naphthol Green B
staining protocols.

Table 1: Naphthol Green B Staining Solution Preparation
Parameter Value/Range Notes

Naphthol Green B

Concentration

0.1% - 1.0% (w/v) in distilled

water

Start with a lower

concentration and increase if

staining is weak.[6]

pH of Staining Solution 4.0 - 5.5

The acidity can impact staining

intensity. Adjust with acetic

acid if necessary.[6]

Additive (optional)
0.2 - 0.5 mL glacial acetic acid

per 100 mL

Enhances collagen staining.[1]

[6]

Table 2: Typical Incubation Times for Naphthol Green B
Staining
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Application Incubation Time Notes

Collagen/Cytoplasmic Staining

(Standalone)
5 - 10 minutes [1]

Trichrome Staining (Collagen) 15 - 30 minutes [1]

IHC Counterstaining 30 seconds - 5 minutes
Thicker sections may require

longer times.[6]

Detailed Experimental Protocols
Protocol for Standalone Naphthol Green B Staining for
Collagen
This protocol outlines the use of Naphthol Green B as a primary stain for collagen in paraffin-

embedded tissue sections.

Reagents:

Naphthol Green B Staining Solution (0.5% w/v): Dissolve 0.5 g of Naphthol Green B in 100

mL of distilled water. Add 0.5 mL of glacial acetic acid (optional).[1]

Weigert's Iron Hematoxylin (for nuclear counterstain, optional)

Ethanol solutions (70%, 95%, and 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.[1]

Optional Nuclear Staining: If desired, stain nuclei with Weigert's iron hematoxylin according

to standard protocols.[1]

Wash well in running tap water.[1]
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Collagen Staining: Immerse slides in the Naphthol Green B staining solution for 5-10

minutes.[1]

Rinsing: Briefly rinse in distilled water.[1]

Dehydration and Clearing: Dehydrate the sections through graded alcohols (95% and 100%

ethanol) and clear in xylene.[1]

Mount with a resinous mounting medium.[1]

Protocol for Naphthol Green B Counterstaining in
Immunohistochemistry
This protocol is for using Naphthol Green B as a counterstain after chromogen development in

an IHC experiment.

Reagents:

Naphthol Green B Counterstaining Solution (0.5% w/v): Dissolve 0.5 g of Naphthol Green
B in 100 mL of distilled water. Add 0.2 mL of glacial acetic acid (optional).[6]

Graded ethanol series (e.g., 70%, 95%, 100%)

Xylene or xylene substitute

Procedure:

Following the final wash step after chromogen development, rinse the slides in distilled

water.[6]

Counterstaining: Immerse the slides in the 0.5% Naphthol Green B solution for 1-3 minutes.

The optimal time should be determined empirically.[6]

Rinse the slides thoroughly in several changes of distilled water until the excess green stain

is removed.[6]

Dehydration and Mounting: Dehydrate the sections through graded alcohols.[6]
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Clear the sections in xylene or a xylene substitute.[6]

Mount the coverslip using a permanent mounting medium.[6]

Visualizing Workflows and Mechanisms
The following diagrams, created using the DOT language, illustrate key processes involving

Naphthol Green B.
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Workflow for Standalone Naphthol Green B Staining.
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Mechanism of Naphthol Green B Staining.

Toxicity and Safety
While Naphthol Green B is widely used, it is important to handle it with appropriate safety

precautions. It may cause eye and skin irritation, as well as respiratory tract irritation if inhaled.

[10] Ingestion may also cause irritation of the digestive tract.[10] Chronic health effects are not

well-documented.[10][11] Always consult the material safety data sheet (MSDS) before use

and handle it in a well-ventilated area with appropriate personal protective equipment.[11][12]

[13]

Conclusion
Naphthol Green B is a robust and versatile dye with significant applications in biological

research, particularly in histology and immunohistochemistry. Its reliable staining of collagen

and its utility as a counterstain make it an indispensable tool for researchers and pathologists.

While its primary role is in staining, its applications in industry and analytical chemistry highlight

its broader utility. This guide provides the essential technical information for the effective and

safe use of Naphthol Green B in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15552161?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Histological_Applications_of_Naphthol_Green_B_Stain_Application_Notes_and_Protocols.pdf
https://en.wikipedia.org/wiki/Naphthol_Green_B
https://www.benchchem.com/pdf/Naphthol_Green_B_An_In_depth_Technical_Guide_on_its_Core_Mechanism_of_Action_as_a_Biological_Stain.pdf
https://gspchem.com/products/naphthol-green-b/
https://www.benchchem.com/pdf/Naphthol_Green_B_Staining_for_Collagen_in_Animal_Tissues_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Optimizing_Naphthol_Green_B_Counterstaining_for_Immunohistochemistry_A_Technical_Support_Guide.pdf
https://www.medchemexpress.com/naphthol-green-b.html
https://www.chemimpex.com/products/42522
https://www.chemimpex.com/products/42521
https://www.technopharmchem.com/application/uploads/files/1560335756_NAPHTHOL_GREEN_-_B.pdf
https://www.oxfordlabchem.com/msds/(N-06098)%20NAPHTHOL%20GREEN%20B%20(For%20Microscopy).pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215543.pdf
https://www.carlroth.com/medias/SDB-5161-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3ODV8YXBwbGljYXRpb24vcGRmfGFHVTBMMmhoTVM4NU1qQTJOekUyTlRNd056RTRMMU5FUWw4MU1UWXhYMFJGWDBWT0xuQmtaZ3w1ZTdlMWY2MDQyOTU3MGE1MmQ1N2NiMDhlZDg0MDg1ZmIxOGNlNDZlYjc0MjMyNjlkZDFhMzMwNDZiZjYxMjcx
https://www.benchchem.com/product/b15552161/docs#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/product/b15552161/docs#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/product/b15552161/docs#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/product/b15552161/docs#naphthol-green-b-a-comprehensive-technical-guide-to-its-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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